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Executive Summary
This technical guide provides a comprehensive overview of the publicly available toxicological

data for di-calcium malate. A thorough review of scientific literature and regulatory documents

reveals a significant lack of comprehensive safety studies for this compound. While di-calcium
malate is available as a dietary supplement, particularly for calcium supplementation, its

toxicological profile has not been extensively characterized in publicly accessible studies. The

European Food Safety Authority (EFSA) has repeatedly concluded that the safety of di-

calcium malate as a novel food ingredient could not be assessed due to the absence of

crucial toxicological data.[1][2] This document summarizes the limited available information and

highlights the existing data gaps.

Acute Toxicity
The most substantive toxicological information available for di-calcium malate pertains to its

acute oral toxicity. An unpublished study conducted in rats is cited in regulatory documents.

Data Presentation: Acute Oral Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b092676?utm_src=pdf-interest
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009483/
https://www.efsa.europa.eu/en/efsajournal/pub/5291
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Type Species
Route of
Administrat
ion

Key
Findings

LD50 Reference

Single-dose

oral toxicity

Wistar albino

rats (female)
Oral gavage

No mortality

observed at

the highest
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> 5,000
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weight

[1][3]

Experimental Protocols: Acute Oral Toxicity Study

While the full study protocol is not publicly available, the study was reportedly conducted in

accordance with Good Laboratory Practice (GLP).[1] A standard acute oral toxicity study, such

as those following OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), would

typically involve the following steps:

Animal Selection: Healthy, young adult rats of a specific strain (e.g., Wistar) are used.

Acclimatization: Animals are acclimatized to the laboratory conditions for at least five days

before the study begins.

Dosing: A single dose of the test substance is administered to the animals via oral gavage. A

limit dose of 2000 or 5000 mg/kg is often used for substances with expected low toxicity.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for a period of 14 days.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy to identify any pathological changes.

Sub-chronic, Chronic, and Reproductive Toxicity
A comprehensive search of the scientific literature and regulatory databases yielded no publicly

available sub-chronic, chronic, or reproductive toxicity studies for di-calcium malate. The

EFSA has noted the absence of these "Tier 1" toxicity studies as a key reason for their inability

to assess the safety of di-calcium malate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7009483/
https://www.researchgate.net/publication/325611492_Evaluation_of_di-calcium_malate_used_as_a_novel_food_ingredient_and_as_a_source_of_calcium_in_foods_for_the_general_population_food_supplements_total_diet_replacement_for_weight_control_and_food_for_s
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009483/
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genotoxicity
There are no publicly available genotoxicity studies for di-calcium malate. A standard battery

of genotoxicity tests would typically include:

A test for gene mutation in bacteria (e.g., Ames test).

An in vitro test for chromosomal damage (e.g., chromosomal aberration test or micronucleus

test in mammalian cells).

An in vivo test for genotoxicity (e.g., in vivo micronucleus test in rodents).

The absence of this data represents a significant gap in the safety assessment of di-calcium
malate.

Mandatory Visualization
Due to the lack of specific experimental data for di-calcium malate, a detailed experimental

workflow for a specific study cannot be provided. Instead, a generalized workflow for

conducting a toxicological safety assessment is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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